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Compound of Interest

Compound Name: 1-Methylpiperidin-4-one oxime

Cat. No.: B074362 Get Quote

An In-Depth Technical Guide to 1-Methylpiperidin-4-one Oxime: Physicochemical Properties,

Synthesis, and Applications

Introduction
1-Methylpiperidin-4-one oxime (CAS No. 1515-27-1) is a pivotal heterocyclic compound that

serves as a versatile intermediate in modern organic synthesis.[1] Characterized by a six-

membered piperidine ring containing a nitrogen--methyl group and an oxime functional group at

the 4-position, this molecule is a critical building block in the development of novel

pharmaceuticals and agrochemicals.[1] The presence of the oxime moiety imparts specific

reactivity, making it particularly valuable for the synthesis of various nitrogen-containing

compounds, such as amines.[1]

This technical guide provides a comprehensive overview of the core physicochemical

properties, spectroscopic profile, synthesis, and applications of 1-Methylpiperidin-4-one
oxime. Designed for researchers, chemists, and drug development professionals, this

document synthesizes technical data with practical insights to facilitate its effective use in a

laboratory setting.

Chemical Identity and Structure
The fundamental identity of a chemical compound is established by its unique identifiers and

structural formula. 1-Methylpiperidin-4-one oxime is registered under CAS number 1515-27-
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1.[2] Its molecular structure consists of a saturated piperidine ring N-alkylated with a methyl

group and a C=N-OH (oxime) functional group at the C4 position.

Diagram 1: Annotated Structure of 1-Methylpiperidin-4-one Oxime

Caption: Chemical structure with key positions labeled for spectral analysis.

Identifier Value Reference

CAS Number 1515-27-1 [1][2]

Molecular Formula C₆H₁₂N₂O [2]

Molecular Weight 128.17 g/mol [1]

IUPAC Name 1-methylpiperidin-4-one oxime [2]

Synonyms

N-hydroxy-1-methylpiperidin-4-

imine, 4-(Hydroxyimino)-1-

Methylpiperidinium, 1-methyl-

4-piperidone oxime

[1][3]

Physicochemical Properties
The physical and chemical properties of 1-Methylpiperidin-4-one oxime dictate its behavior in

various solvents and reaction conditions, which is critical for experimental design. It is typically

a white crystalline solid or a colorless to pale yellow liquid, depending on its purity.[1] It exhibits

good solubility in common polar solvents such as water, methanol, and ethanol.
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Property Value Reference

Physical State

White crystalline solid or

colorless to pale yellow

liquid/solid

[1]

Boiling Point 220.9 °C at 760 mmHg [3]

Density 1.14 g/cm³ [3]

Flash Point 87.4 °C [3]

LogP (octanol-water) 0.48010 [3]

Solubility

Soluble in water, methanol,

ethanol, and other organic

solvents

[1]

Spectroscopic Profile
Spectroscopic analysis is essential for confirming the identity and purity of 1-Methylpiperidin-
4-one oxime. While specific spectral data for this exact compound is not widely published, its

profile can be reliably predicted based on its structure and data from analogous piperidin-4-one

oximes.[4][5][6]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals

corresponding to the different proton environments. The N-methyl protons (N-CH₃) would

appear as a singlet. The piperidine ring protons would present as complex multiplets, with

those on carbons adjacent to the oxime (C3 and C5) appearing at a different chemical shift

than those adjacent to the nitrogen (C2 and C6). The hydroxyl proton of the oxime group (-

OH) would appear as a broad singlet, the position of which is dependent on solvent and

concentration.

¹³C NMR Spectroscopy: The carbon spectrum would show six distinct signals. The most

downfield signal would correspond to the oxime carbon (C=NOH). The N-methyl carbon

would appear furthest upfield. The four carbons of the piperidine ring would have

characteristic shifts influenced by their proximity to the nitrogen atom and the oxime group.
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Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional

groups. A broad absorption band is expected in the 3100-3500 cm⁻¹ region, corresponding to

the O-H stretching of the oxime. A characteristic peak for the C=N stretch should appear

around 1640-1690 cm⁻¹. The C-H stretching of the alkyl groups will be observed below 3000

cm⁻¹.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion (M+) peak

corresponding to its molecular weight (128.17 g/mol ).[1] Fragmentation patterns would likely

involve the loss of the hydroxyl group and cleavage of the piperidine ring.

Synthesis and Purification
The most common and straightforward method for synthesizing 1-Methylpiperidin-4-one
oxime is through the oximation of its corresponding ketone precursor, 1-Methyl-4-piperidone.

[7] This reaction involves the condensation of the ketone with hydroxylamine, typically in the

form of hydroxylamine hydrochloride, in the presence of a base to liberate the free

hydroxylamine.

Diagram 2: Synthesis Workflow for 1-Methylpiperidin-4-one Oxime
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Start: Reagents

1-Methyl-4-piperidone
Hydroxylamine HCl

Base (e.g., NaOAc, Pyridine)
Solvent (e.g., Ethanol/Water)

Reaction Setup:
1. Dissolve ketone in solvent.

2. Add base and hydroxylamine HCl.
3. Stir at controlled temperature (e.g., RT to reflux).

Monitor Reaction Progress
(e.g., via TLC)

Aqueous Workup:
1. Cool reaction mixture.

2. Quench/neutralize if necessary.
3. Extract with organic solvent.

Reaction Complete

Purification:
Recrystallization or

Column Chromatography

Characterization:
NMR, IR, MS, Melting Point

Final Product:
1-Methylpiperidin-4-one oxime

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis and purification of the title compound.
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Experimental Protocol: Synthesis from 1-Methyl-4-
piperidone
Rationale: This protocol utilizes a standard condensation reaction. The choice of a base like

sodium acetate is crucial to neutralize the HCl released from hydroxylamine hydrochloride,

driving the equilibrium towards the oxime product. Ethanol/water is a common solvent system

as it effectively dissolves both the organic ketone and the inorganic salt.

Materials:

1-Methyl-4-piperidone (1 eq.)

Hydroxylamine hydrochloride (1.1-1.5 eq.)

Sodium acetate or other suitable base (1.1-1.5 eq.)

Ethanol

Water

Dichloromethane or Ethyl Acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 1-Methyl-4-piperidone in a mixture of ethanol and water.

Reagent Addition: Add sodium acetate followed by hydroxylamine hydrochloride to the

solution. The order is important to ensure the base is present to free the hydroxylamine.

Reaction Conditions: Stir the mixture at room temperature or gently heat to reflux. The

reaction progress should be monitored by Thin Layer Chromatography (TLC) until the

starting ketone spot has disappeared.

Workup: Once the reaction is complete, cool the mixture to room temperature. If necessary,

remove the ethanol under reduced pressure.
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Extraction: Add water to the residue and extract the product into an organic solvent like

dichloromethane or ethyl acetate (3x).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: The crude 1-Methylpiperidin-4-one oxime can be purified by recrystallization

from a suitable solvent system (e.g., ethanol/hexane) or by column chromatography on silica

gel to afford the pure product.

Reactivity, Stability, and Applications
Reactivity: The chemical behavior of 1-Methylpiperidin-4-one oxime is dominated by the

oxime functional group. Its most significant reaction is reduction, which converts the oxime to

the corresponding primary amine, 1-methylpiperidin-4-amine. This transformation is a

cornerstone of its utility in medicinal chemistry. The oxime can also undergo various

rearrangements (like the Beckmann rearrangement under acidic conditions) and can be used

in coupling reactions.

Stability and Storage: The compound demonstrates moderate stability under standard

laboratory conditions.[1] It is advisable to store it in a cool, dry place away from strong oxidizing

agents and strong acids to prevent degradation or hazardous reactions. The hydrochloride salt

form is often used for improved stability and is typically stored in a refrigerator at 2-8°C.[8]

Applications:

Pharmaceutical Intermediate: It is a key precursor for the synthesis of biologically active

molecules.[1] The corresponding amine, obtained via reduction, is a common scaffold in

many drug candidates.

Organic Synthesis: It serves as a versatile building block for creating more complex nitrogen-

containing heterocyclic systems.

Research Chemical: It is widely used in research to explore new synthetic methodologies

and to develop novel compounds for screening in drug discovery programs.[8]

Safety and Handling
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As with any chemical, proper safety precautions must be observed when handling 1-
Methylpiperidin-4-one oxime.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling any

dust or vapors.

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.

First Aid: In case of accidental contact with skin or eyes, rinse immediately with plenty of

water. If inhaled, move to fresh air and seek medical attention.

Conclusion
1-Methylpiperidin-4-one oxime is a compound of significant value to the scientific community,

particularly in the fields of organic synthesis and pharmaceutical development. Its well-defined

physicochemical properties, predictable spectroscopic profile, and straightforward synthesis

make it an accessible and highly effective synthetic intermediate. Understanding its reactivity

and handling requirements is essential for leveraging its full potential in the creation of novel

and complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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